2-Isopropoxy-5-(1-methylpyrrolidin-2-yl)pyridine

• Molecular Formula: C13H20N2O
• Molecular Weight: 220.31 g/mol
• IUPAC Name: 5-(1-methylpyrrolidin-2-yl)-2-propan-2-yloxypyridine
• InChI: InChI=1S/C13H20N2O/c1-10(2)16-13-7-6-11(9-14-13)12-5-4-8-15(12)3/h6-7,9-10,12H,4-5,8H2,1-3H3
• InChI Key: PCUFORPUSGQGKU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=NC=C(C=C1)C2CCCN2C

Description

2-Isopropoxy-5-(1-methylpyrrolidin-2-yl)pyridine is a chemical compound with the molecular formula C13H20N2O and a molecular weight of 220.31 g/mol . This compound is a pyridine derivative and is known for its unique blend of properties, making it valuable for various applications.

Preparation Methods

The preparation of 2-Isopropoxy-5-(1-methylpyrrolidin-2-yl)pyridine involves several synthetic routes. One common method involves using 6-methylnicotinate and 2-oxypyrrolidine-1-carboxylic acid tert-butyl ester as raw materials . The reaction conditions typically include the use of aprotic solvents such as toluene, xylene, or tetrahydrofuran, which have high boiling points and facilitate the separation of the product through filtration . The industrial production methods focus on optimizing the yield and purity of the compound to meet the requirements of various applications .

Chemical Reactions Analysis

2-Isopropoxy-5-(1-methylpyrrolidin-2-yl)pyridine undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles replace functional groups in the molecule.

Common reagents and conditions used in these reactions include aprotic solvents, strong bases, and specific temperature and pressure conditions to ensure the desired products are formed .

Scientific Research Applications

2-Isopropoxy-5-(1-methylpyrrolidin-2-yl)pyridine has a wide range of scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities and interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use in drug development.

Industry: It is used in the production of electronic cigarette products due to its sensory properties and effectiveness as a flavoring agent.

Mechanism of Action

The mechanism of action of 2-Isopropoxy-5-(1-methylpyrrolidin-2-yl)pyridine involves its interaction with specific molecular targets and pathways. The compound is known to interact with nicotinic acetylcholine receptors, which are involved in neurotransmission. By binding to these receptors, it can modulate their activity and influence various physiological processes .

Comparison with Similar Compounds

2-Isopropoxy-5-(1-methylpyrrolidin-2-yl)pyridine can be compared with other similar compounds, such as:

2-Methyl-5-(1-methylpyrrolidin-2-yl)pyridine: This compound has a similar structure but differs in the substituent groups attached to the pyridine ring.

6-Methylnicotinate: Used as a raw material in the synthesis of this compound, it has different chemical properties and applications.

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and sensory properties, making it valuable for various applications .